Cas no 2094919-84-1 (6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide)

6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide structure
2094919-84-1 structure
Product Name:6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide
CAS No:2094919-84-1
MF:C22H18ClN5O2
MW:419.863623142242
CID:6256999
PubChem ID:121557214
Update Time:2025-07-15

6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • Z2027527879
    • 6-chloro-2-N-[(1-methylbenzimidazol-2-yl)-phenylmethyl]pyridine-2,5-dicarboxamide
    • 2094919-84-1
    • 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide
    • EN300-26609516
    • AKOS033741806
    • Inchi: 1S/C22H18ClN5O2/c1-28-17-10-6-5-9-15(17)26-21(28)18(13-7-3-2-4-8-13)27-22(30)16-12-11-14(20(24)29)19(23)25-16/h2-12,18H,1H3,(H2,24,29)(H,27,30)
    • InChI Key: KBCNPHBKPBSXRC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(N)=O)C=CC(C(NC(C2C=CC=CC=2)C2=NC3C=CC=CC=3N2C)=O)=N1

Computed Properties

  • Exact Mass: 419.1149025g/mol
  • Monoisotopic Mass: 419.1149025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 103Ų

6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609516-0.05g
6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide
2094919-84-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide

Comprehensive Analysis of 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide (CAS No. 2094919-84-1)

The compound 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide (CAS No. 2094919-84-1) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure combines a pyridine core with a benzodiazole moiety, making it a subject of interest for medicinal chemists exploring novel kinase inhibitors or enzyme modulators. Recent studies highlight its relevance in targeting cancer pathways and inflammatory diseases, aligning with the growing demand for precision medicine solutions.

In the context of AI-driven drug design, 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide exemplifies how computational tools like molecular docking and QSAR modeling accelerate the identification of bioactive compounds. Researchers frequently search for "small molecule therapeutics" or "structure-activity relationships," topics where this compound's chloropyridine and benzodiazole functionalities offer valuable insights. Its CAS No. 2094919-84-1 is often queried in chemical databases for patent analysis or SAR studies.

The synthetic route of this compound involves multi-step amide coupling and heterocyclic condensation, techniques critical to organic synthesis workflows. Laboratories focusing on high-throughput screening prioritize such scaffolds due to their drug-like properties, including lipophilicity and hydrogen bonding capacity. Discussions in scientific forums often link similar structures to neurodegenerative disease research, a trending topic in biomedical SEO.

From an industrial perspective, 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide is cataloged in custom synthesis portfolios, catering to CROs and pharma innovators. Its CAS registry details are vital for regulatory compliance and intellectual property documentation. Notably, its molecular weight (422.87 g/mol) and logP values align with Lipinski's Rule of Five, a frequent search term among drug developers.

Emerging applications in proteomics and chemical biology further elevate the compound's profile. For instance, its potential as a fluorescent probe or protein binder resonates with queries like "chemical tools for target validation." The benzodiazole segment specifically attracts attention in photodynamic therapy research, a hotspot in oncology SEO trends.

In summary, 6-chloro-N2-[(1-methyl-1H-1,3-benzodiazol-2-yl)(phenyl)methyl]pyridine-2,5-dicarboxamide (CAS No. 2094919-84-1) represents a versatile chemical entity bridging academic inquiry and translational science. Its nomenclature and structural features are optimized for search engine visibility, addressing key phrases such as "benzodiazole derivatives" and "pyridine-based drug candidates." As personalized medicine advances, such compounds will remain pivotal in next-generation therapeutics development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd